Cas no 1046831-97-3 (4-bromo-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-bromo-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 1046831-97-3
• MF: C₄H₂BrF₃N₂
• MW: 214.971290111542
• MDL: MFCD27988093
• CID: 3164194
• PubChem ID: 59238833
• Update Time: 2025-04-21

4-bromo-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-BroMo-1-trifluoroMethyl-1H-pyrazole
• Not available
• 4-BROMO-1-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 1H-PYRAZOLE, 4-BROMO-1-(TRIFLUOROMETHYL)-
• AS-52155
• DB-117842
• 4-bromo-1-(trifluoromethyl)pyrazole
• DTXSID701279681
• SY274269
• CS-0051025
• MFCD27988093
• SCHEMBL2753220
• 1046831-97-3
• WRB83197
• AKOS025404760
• SB21890
• EN300-198811
• P14505
• 4-?bromo-?1-?(trifluoromethyl)?-?1H-?pyrazole
• 817-637-2
• 4-bromo-1-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD27988093
• Inchi： 1S/C4H2BrF3N2/c5-3-1-9-10(2-3)4(6,7)8/h1-2H
• InChI Key： OPOXCQUYNYTHDA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(F)(F)F

Computed Properties

• Exact Mass: 213.93535g/mol
• Monoisotopic Mass: 213.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides